9-SAHSA
9-SAHSA
Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to either a C-16 or C-18 hydroxy substituent. 9-SAHSA is a FAHFA in which stearic acid is esterified at the 9th carbon of hydroxy stearic acid. The levels of SAHSA are moderately elevated in the serum of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue.
Brand Name:
Vulcanchem
CAS No.:
1895916-79-6
VCID:
VC0160537
InChI:
InChI=1S/C36H70O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-20-25-29-33-36(39)40-34(30-26-22-19-10-8-6-4-2)31-27-23-21-24-28-32-35(37)38/h34H,3-33H2,1-2H3,(H,37,38)
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCC)CCCCCCCC(=O)O
Molecular Formula:
C36H70O4
Molecular Weight:
566.9
9-SAHSA
CAS No.: 1895916-79-6
Reference Standards
VCID: VC0160537
Molecular Formula: C36H70O4
Molecular Weight: 566.9
CAS No. | 1895916-79-6 |
---|---|
Product Name | 9-SAHSA |
Molecular Formula | C36H70O4 |
Molecular Weight | 566.9 |
IUPAC Name | 9-octadecanoyloxyoctadecanoic acid |
Standard InChI | InChI=1S/C36H70O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-20-25-29-33-36(39)40-34(30-26-22-19-10-8-6-4-2)31-27-23-21-24-28-32-35(37)38/h34H,3-33H2,1-2H3,(H,37,38) |
Standard InChIKey | NQJLCZWOOVLQNP-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCC)CCCCCCCC(=O)O |
Description | Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to either a C-16 or C-18 hydroxy substituent. 9-SAHSA is a FAHFA in which stearic acid is esterified at the 9th carbon of hydroxy stearic acid. The levels of SAHSA are moderately elevated in the serum of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. |
Synonyms | 9-[(1-oxooctadecyl)oxy]-octadecanoic acid |
Reference | 1.Yore, M.M.,Syed, I.,Moraes-Vieira, P.M., et al. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. 159(2), 318-332 (2014). |
PubChem Compound | 72190299 |
Last Modified | Nov 11 2021 |
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